Cas no 950858-13-6 (1-tert-butyl-5-chloropyrazole-4-carboxylic Acid)

1-tert-Butyl-5-chloropyrazole-4-carboxylic Acid is a versatile pyrazole-based carboxylic acid derivative, primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its tert-butyl group enhances steric hindrance, improving selectivity in reactions, while the chloro substituent offers reactivity for further functionalization. The carboxylic acid moiety provides a handle for derivatization, enabling the formation of amides, esters, and other derivatives. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic transformations. Its structural features make it particularly useful in the development of biologically active compounds, including potential drug candidates and crop protection agents.

1-tert-butyl-5-chloropyrazole-4-carboxylic Acid structure

950858-13-6 structure

Product Name:1-tert-butyl-5-chloropyrazole-4-carboxylic Acid

CAS No:950858-13-6

MF:C₈H₁₁ClN₂O₂

MW:202.638140916824

MDL:MFCD16657157

CID:1086960

PubChem ID:53423553

Update Time:2025-10-15

1-tert-butyl-5-chloropyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid
- 1-tert-butyl-5-chloropyrazole-4-carboxylic acid
- MFCD16657157
- DTXSID20698342
- SCHEMBL1406800
- YDBCDQQDDFYTSW-UHFFFAOYSA-N
- 1-(t-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid
- 1-TERT-BUTYL-5-CHLORO-1H-PYRAZOLE-4-CARBOXYLIC ACID
- AKOS022185051
- EN300-1124654
- AS-54953
- W11480
- 950858-13-6
- 1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylicacid
- DB-161778
- 1-tert-butyl-5-chloropyrazole-4-carboxylic Acid
- MDL： MFCD16657157
- Inchi： 1S/C8H11ClN2O2/c1-8(2,3)11-6(9)5(4-10-11)7(12)13/h4H,1-3H3,(H,12,13)
- InChI Key： YDBCDQQDDFYTSW-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=NN1C(C)(C)C

Computed Properties

Exact Mass: 202.0509053g/mol
Monoisotopic Mass: 202.0509053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 55.1Å²

1-tert-butyl-5-chloropyrazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B872233-10mg	1-tert-butyl-5-chloropyrazole-4-carboxylic Acid	950858-13-6		10mg	$ 70.00	2022-06-06
TRC	B872233-50mg	1-tert-butyl-5-chloropyrazole-4-carboxylic Acid	950858-13-6		50mg	$ 250.00	2022-06-06
TRC	B872233-100mg	1-tert-butyl-5-chloropyrazole-4-carboxylic Acid	950858-13-6		100mg	$ 365.00	2022-06-06
Chemenu	CM283425-1g	1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6	95%	1g	$631	2021-08-18
Chemenu	CM283425-5g	1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6	95%	5g	$1893	2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B945244-100mg	1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6	≥95%	100mg	￥954.00	2022-09-02
abcr	AB487675-250 mg	1-(t-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6		250MG	€471.10	2022-07-29
abcr	AB487675-1 g	1-(t-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6		1g	€1,108.70	2022-07-29
Chemenu	CM283425-1g	1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6	95%	1g	$631	2023-02-01
Chemenu	CM283425-5g	1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carboxylic acid	950858-13-6	95%	5g	$1893	2023-02-01